Cas no 86340-81-0 (3-Nonanone, 2,2-difluoro-1-hydroxy-1-phenyl-)

86340-81-0 structure
Product name:3-Nonanone, 2,2-difluoro-1-hydroxy-1-phenyl-
3-Nonanone, 2,2-difluoro-1-hydroxy-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Nonanone, 2,2-difluoro-1-hydroxy-1-phenyl-
- 2,2-difluoro-1-hydroxy-1-phenylnonan-3-one
- DTXSID50446555
- DTXCID50397376
- 86340-81-0
-
- Inchi: InChI=1S/C15H20F2O2/c1-2-3-4-8-11-13(18)15(16,17)14(19)12-9-6-5-7-10-12/h5-7,9-10,14,19H,2-4,8,11H2,1H3
- InChI Key: KYJYHDLXNKQVRT-UHFFFAOYSA-N
- SMILES: CCCCCCC(=O)C(C(C1=CC=CC=C1)O)(F)F
Computed Properties
- Exact Mass: 270.14313620Da
- Monoisotopic Mass: 270.14313620Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3Ų
3-Nonanone, 2,2-difluoro-1-hydroxy-1-phenyl- Related Literature
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Miguel A. C. Teixeira,Steve Arscott,Simon J. Cox Soft Matter, 2018,14, 5369-5382
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Wojciech Juszczyk,Zbigniew Kaszkur RSC Adv., 2022,12, 5312-5323
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Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
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A. Martin-Calvo,J. J. Gutiérrez-Sevillano,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2015,17, 24048-24055
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Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
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